Cas no 1415314-10-1 (8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1415314-10-1
• MF: C₆H₃BrIN₃
• MW: 323.916591882706
• MDL: MFCD26744126
• CID: 2157538
• Update Time: 2025-09-22

8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]Triazolo[1,5-a]pyridine, 8-bromo-6-iodo-
• FAWMXEOGYKYIPK-UHFFFAOYSA-N

• MDL： MFCD26744126
• Inchi： 1S/C6H3BrIN3/c7-5-1-4(8)2-11-6(5)9-3-10-11/h1-3H
• InChI Key： FAWMXEOGYKYIPK-UHFFFAOYSA-N
• SMILES： IC1C=C(C2=NC=NN2C=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Topological Polar Surface Area: 30.2

Additional information on 8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine

Comprehensive Overview of 8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1415314-10-1)

The compound 8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1415314-10-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This triazolopyridine derivative is characterized by the presence of both bromine and iodine substituents, which enhance its reactivity and make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a building block for the development of novel therapeutic agents.

One of the key reasons for the growing interest in 8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine is its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of complex molecules, including those used in cancer research and central nervous system (CNS) drug development. The compound’s halogenated structure allows for precise modifications, enabling chemists to tailor its properties for specific applications. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized molecular designs are crucial.

In addition to its pharmaceutical applications, 8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine is also explored in material science. Its electron-rich triazolopyridine core makes it a candidate for designing organic semiconductors and light-emitting diodes (OLEDs). With the global push toward sustainable technologies, researchers are investigating how such compounds can contribute to energy-efficient devices. This dual utility in both life sciences and advanced materials underscores the compound’s broad relevance.

From a synthetic perspective, the stability of 8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine under various reaction conditions is a notable advantage. Its iodo and bromo substituents offer distinct reactivity profiles, allowing for sequential functionalization. This feature is particularly valuable in combinatorial chemistry, where rapid generation of diverse compound libraries is essential. As the demand for high-throughput screening increases, such intermediates become indispensable tools for accelerating drug discovery pipelines.

Environmental and safety considerations are also critical when working with 8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine. While the compound is not classified as hazardous under standard regulations, proper handling protocols must be followed to ensure workplace safety. Researchers often inquire about its storage conditions, solubility, and compatibility with other reagents—topics frequently searched in academic and industrial forums. Addressing these practical concerns enhances the compound’s usability in laboratories worldwide.

Looking ahead, the potential of 8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine in green chemistry initiatives is another area of exploration. Innovations in catalytic processes and solvent-free reactions could further optimize its synthesis, reducing waste and energy consumption. As sustainability becomes a cornerstone of modern research, such advancements will likely drive the compound’s adoption in eco-friendly applications.

In summary, 8-Bromo-6-iodo-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1415314-10-1) is a multifaceted compound with significant promise across multiple disciplines. Its role in drug discovery, material science, and sustainable chemistry positions it as a key player in contemporary scientific endeavors. By leveraging its unique properties, researchers can unlock new possibilities in both academic and industrial settings.